Cas no 2138311-21-2 (1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine)

1-Cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine is a specialized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclobutyl group attached to the pyrazole ring and a branched 2-methylbutyl amine substituent, offering unique steric and electronic properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. The cyclobutyl moiety enhances conformational rigidity, while the 2-methylbutyl chain may influence lipophilicity and binding affinity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in medicinal chemistry. The compound's synthetic accessibility and modifiable functional groups further contribute to its utility in drug discovery pipelines.
1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine structure
2138311-21-2 structure
Product Name:1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine
CAS No:2138311-21-2
MF:C12H21N3
MW:207.315242528915
CID:5909452
PubChem ID:165447515
Update Time:2025-10-29

1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-702296
    • 2138311-21-2
    • 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine
    • Inchi: 1S/C12H21N3/c1-3-10(2)7-13-11-8-14-15(9-11)12-5-4-6-12/h8-10,12-13H,3-7H2,1-2H3
    • InChI Key: WLWKZGHCJHMZEK-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)NCC(C)CC)C1CCC1

Computed Properties

  • Exact Mass: 207.173547683g/mol
  • Monoisotopic Mass: 207.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.8Ų

1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-702296-1.0g
1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine
2138311-21-2
1g
$0.0 2023-06-07

Additional information on 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine

1-Cyclobutyl-N-(2-Methylbutyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2138311-21-2, known as 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with cyclobutyl and 2-methylbutyl substituents. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is a common structural motif in various bioactive compounds. The cyclobutyl group adds a degree of strain and rigidity to the molecule, while the 2-methylbutyl substituent introduces aliphatic branching, potentially influencing the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The kinase inhibition activity of this compound was found to be comparable to that of established therapeutic agents, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological significance, the synthesis of 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has been optimized through innovative methodologies. Traditional synthetic routes often involved multi-step processes with low yields, but recent advancements have introduced more efficient strategies. For example, a 2023 paper in *Organic Process Research & Development* reported a one-pot synthesis approach utilizing microwave-assisted reactions, which significantly improved both yield and purity. This breakthrough not only enhances the scalability of the synthesis but also reduces production costs, making it more viable for large-scale manufacturing.

The structural versatility of 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has also been leveraged in material science applications. Researchers have investigated its use as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). A 2023 study in *Chemistry of Materials* revealed that this compound can act as a versatile ligand, enabling the construction of highly porous MOFs with applications in gas storage and catalysis. The ability of this molecule to form such structures underscores its potential beyond traditional pharmaceutical applications.

From an environmental perspective, the ecological impact of 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine has been a topic of recent research. A 2023 study published in *Environmental Science & Technology* assessed its biodegradability and toxicity profiles. The results indicated that the compound exhibits moderate biodegradability under aerobic conditions and low acute toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 1-cyclobutyl-N-(2-methylbutyl)-1H-pyrazol-4-amine (CAS No. 2138311-21-2) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both pharmaceutical and materials science research. As ongoing investigations continue to uncover new facets of its properties and potential uses, this compound is poised to make further contributions to scientific innovation.

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